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Compound of Interest

5-Bromo-8-nitronaphthalene-1-
Compound Name: o
carboxylic acid

Cat. No.: B1281041

An In-depth Technical Guide to 5-Bromo-8-
nitronaphthalene-1-carboxylic acid

This technical guide provides a comprehensive overview of 5-bromo-8-nitronaphthalene-1-
carboxylic acid, a substituted naphthalene derivative of interest in various chemical
syntheses. The document details its chemical structure, nomenclature, physicochemical
properties, and key experimental protocols for its synthesis and subsequent reactions, tailored
for researchers, scientists, and professionals in drug development.

Chemical Structure and IUPAC Name

5-Bromo-8-nitronaphthalene-1-carboxylic acid is an aromatic organic compound
characterized by a naphthalene core. This bicyclic aromatic system is functionalized with three
different substituents: a bromine atom at the 5-position, a nitro group at the 8-position, and a
carboxylic acid group at the 1-position.[1] The unique arrangement of these electron-
withdrawing and sterically bulky groups on the naphthalene ring imparts specific electronic and
steric properties, making it a valuable intermediate in organic synthesis.[1]

IUPAC Name: 5-bromo-8-nitronaphthalene-1-carboxylic acid

Alternative Name: 5-Bromo-8-nitro-1-naphthoic acid[1]
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Image Source: PubChem CID 12236000

Physicochemical Properties

The following table summarizes the key quantitative data for 5-bromo-8-nitronaphthalene-1-

carboxylic acid.

Property Value Reference
Molecular Formula C11HeBrNOa4 [1]
Molecular Weight 296.07 g/mol [1]

CAS Number 65440-41-7

Experimental Protocols

The synthesis and reactions of 5-bromo-8-nitronaphthalene-1-carboxylic acid involve
standard organic chemistry transformations. Below are detailed methodologies for its
preparation and potential subsequent reactions.

3.1. Synthesis of 5-Bromo-8-nitronaphthalene-1-carboxylic acid
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The primary synthetic route involves a two-step electrophilic aromatic substitution sequence
starting from a suitable naphthalene precursor, typically naphthalenecarboxaldehyde.[1] The
order of bromination and nitration is crucial for achieving the desired substitution pattern.[1]

o Step 1: Bromination of the Naphthalene Core
o Objective: To introduce a bromine atom at the 5-position of the naphthalene ring.

o Reagents: Naphthalenecarboxaldehyde, bromine (Brz), and a Lewis acid catalyst such as
iron(lll) bromide (FeBrs).

o Procedure: Naphthalenecarboxaldehyde is dissolved in a suitable inert solvent (e.qg.,
dichloromethane). The catalyst, FeBrs, is added to the solution. Bromine is then added
dropwise to the reaction mixture, typically at a controlled temperature to manage the
exothermic reaction. The reaction is monitored by techniques like Thin Layer
Chromatography (TLC) until the starting material is consumed. Upon completion, the
reaction is quenched, and the product is isolated through extraction and purified by
crystallization or column chromatography.

o Step 2: Nitration of the Brominated Intermediate
o Objective: To introduce a nitro group at the 8-position of the brominated naphthalene ring.

o Reagents: The brominated intermediate from Step 1, a nitrating mixture of concentrated
sulfuric acid (H2S0Oa4) and concentrated nitric acid (HNOs3).

o Procedure: The brominated naphthalene derivative is slowly added to a pre-cooled mixture
of concentrated sulfuric and nitric acids. The temperature of the reaction is carefully
maintained, usually at low temperatures, to prevent over-nitration and side reactions. The
reaction mixture is stirred until the starting material is fully converted. The product, 5-
bromo-8-nitronaphthalene-1-carbaldehyde, is then precipitated by pouring the reaction
mixture onto ice, followed by filtration, washing, and drying.

o Step 3: Oxidation to Carboxylic Acid

o Objective: To oxidize the aldehyde group to a carboxylic acid.
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o Reagents: 5-bromo-8-nitronaphthalene-1-carbaldehyde, an oxidizing agent such as
potassium permanganate (KMnQOa4) or chromic acid.

o Procedure: The aldehyde is treated with the oxidizing agent under appropriate conditions
(e.g., in an aqueous basic solution for KMnOa). The reaction progress is monitored, and
upon completion, the excess oxidizing agent is quenched. The product, 5-bromo-8-
nitronaphthalene-1-carboxylic acid, is then isolated by acidification, which causes it to
precipitate, followed by filtration and purification.

3.2. Further Reactions of 5-Bromo-8-nitronaphthalene-1-carboxylic acid

The functional groups on 5-bromo-8-nitronaphthalene-1-carboxylic acid allow for a variety

of subsequent chemical transformations.

e Reduction of the Nitro Group: The nitro group can be reduced to an amino group (NH2) using
various reducing agents. A common method is catalytic hydrogenation, employing hydrogen
gas (Hz) in the presence of a palladium catalyst (Pd/C).[1] This transformation yields 5-
bromo-8-aminonaphthalene-1-carboxylic acid, a key intermediate for the synthesis of dyes
and other complex organic molecules.

» Nucleophilic Substitution of Bromine: The bromine atom can be displaced by a range of
nucleophiles under specific reaction conditions, such as in the presence of a copper catalyst.
[1] For instance, reactions with amines or thiols can introduce new functional groups at the 5-
position.

Visualization of Synthetic Pathway

The following diagram illustrates the logical workflow for the synthesis of 5-bromo-8-
nitronaphthalene-1-carboxylic acid.
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Caption: Synthetic workflow for 5-Bromo-8-nitronaphthalene-1-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1281041?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-348322
https://www.evitachem.com/product/evt-348322
https://www.benchchem.com/product/b1281041#5-bromo-8-nitronaphthalene-1-carboxylic-acid-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1281041#5-bromo-8-nitronaphthalene-1-carboxylic-acid-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1281041#5-bromo-8-nitronaphthalene-1-carboxylic-acid-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1281041#5-bromo-8-nitronaphthalene-1-carboxylic-acid-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1281041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

